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Compound of Interest

Compound Name: 2,3,4-Tribromopyridine

CAS No.: 2402-91-7

Cat. No.: B189630 Get Quote

Executive Summary
2,3,4-Tribromopyridine (CAS: 22418-45-7) is a halogenated heteroaromatic solid. Improper

disposal poses significant risks, specifically the generation of hydrogen bromide (HBr) gas if

acidified and the formation of persistent organic pollutants (POPs) if incinerated at insufficient

temperatures.

Core Directive: This substance must never be disposed of in general trash, drain systems, or

non-halogenated organic solvent streams. It requires segregation into Halogenated Waste

streams destined for high-temperature incineration with flue gas scrubbing.

Hazard Identification & Physical Properties
Understanding the chemical nature of the waste is the first step in safety. 2,3,4-
Tribromopyridine is an irritant that can degrade into corrosive byproducts.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b189630?utm_src=pdf-interest
https://www.benchchem.com/product/b189630?utm_src=pdf-body
https://www.benchchem.com/product/b189630?utm_src=pdf-body
https://www.benchchem.com/product/b189630?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Operational Implication

CAS Number 22418-45-7
Use for waste manifesting and

labeling.

Physical State Solid (Crystalline)
Do not pour into liquid waste

carboys unless dissolved.

Hazard Codes H315, H319, H335

Requires nitrile gloves, safety

glasses, and fume hood

handling.

Reactivity
Incompatible with Strong

Oxidizers

CRITICAL: Do not mix with

Nitric Acid or Peroxides (Risk

of exothermic reaction).

Decomposition Releases HBr, NOx
Fire/Heat releases toxic,

corrosive fumes.

Pre-Disposal Stabilization & Segregation
As a Senior Scientist, I emphasize segregation at the source. Once a chemical enters a

commingled waste container, the cost and complexity of disposal increase exponentially.

The "Halogen Rule"
Because this molecule contains three bromine atoms, it is classified as Halogenated Organic

Waste.

Why it matters: Halogenated compounds cannot be burned in standard fuel-blending

incinerators used for non-halogenated solvents (like Acetone/Ethanol). They require

specialized incinerators that run at higher temperatures (>1100°C) with scrubbers to

neutralize the acid gases (HBr) produced during combustion.

Chemical Compatibility Check
Before disposal, ensure the waste is not mixed with incompatible streams:
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Do NOT Mix With: Strong acids (e.g., Sulfuric, Hydrochloric), Strong Oxidizers (e.g.,

Permanganates, Nitrates).

Acceptable Mixing: Compatible with other halogenated organic solids or, if in solution, with

halogenated solvents (e.g., Dichloromethane, Chloroform).

Step-by-Step Disposal Protocol
Scenario A: Disposing of Pure Solid Reagent

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a clear

glass jar with a Teflon-lined cap. Avoid metal containers due to potential corrosion from

hydrolysis byproducts.

Transfer: In a fume hood, transfer the solid waste into the container.

Labeling: Apply a hazardous waste label immediately.

Constituents: "2,3,4-Tribromopyridine (Solid)"

Hazard Checkbox: Toxic, Irritant.[1][2]

Stream Name: "Solid Halogenated Organic Waste."

Scenario B: Disposing of Reaction Mixtures (Liquid)
If the 2,3,4-Tribromopyridine is dissolved in a solvent (e.g., DCM, Ethyl Acetate):

Solvent Determination: The waste stream is dictated by the presence of the halogen. Even if

dissolved in Ethyl Acetate (non-halogenated), the presence of the tribromopyridine renders

the entire mixtureHalogenated Waste.

Carboy Selection: Use the Halogenated Solvent waste carboy (typically yellow-tagged or

distinct from the non-halogenated white/red streams).

Log It: Record the approximate concentration of 2,3,4-Tribromopyridine on the carboy log

sheet.
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Waste Workflow Diagram
The following logic flow ensures the material ends up in the correct regulatory stream.
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Figure 1: Decision matrix for the segregation of 2,3,4-Tribromopyridine waste, prioritizing the

"Halogenated" classification regardless of solvent base.

Emergency Contingencies
Spill Response (Solid)

PPE: Wear double nitrile gloves, lab coat, and N95 dust mask (or respirator if powder is fine).

Containment: Do not dry sweep if dust generation is likely. Cover with wet paper towels or

use a HEPA vacuum designated for hazardous chemicals.

Cleanup: Scoop material into a waste jar. Wipe the area with soap and water.[3][4] Dispose

of all cleanup materials (gloves, wipes) as Solid Halogenated Waste.

Accidental Exposure[4]
Skin: Wash with soap and water for 15 minutes.[3] The bromines can facilitate skin

absorption; do not use ethanol (may enhance absorption).

Eyes: Flush for 15 minutes.[2][3][4] Seek medical attention immediately.

Regulatory & Compliance Notes
RCRA Classification: While not explicitly P- or U-listed by specific name, this chemical is

regulated under the "Cradle to Grave" provisions of the Resource Conservation and

Recovery Act (RCRA). It falls under hazardous waste characteristics for toxicity and halogen

content.

EPA Waste Code: If the waste is a spent solvent mixture containing this compound, it may

carry F001/F002 codes.[5] If pure, it is generally manifested as "Waste Toxic Solids, Organic,

N.O.S. (Not Otherwise Specified)."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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